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Introduction

The Modified Gomori Trichrome stain is a crucial histological technique, particularly renowned
for its application in muscle pathology. Originally developed by George Gémori, the one-step
method has been significantly refined, most notably by Engel and Cunningham, to enhance its
diagnostic utility for frozen muscle biopsy specimens.[1][2] This modified stain utilizes
Chromotrope 2R as the plasma stain and Fast Green FCF as the connective tissue fiber stain,
combined in a phosphotungstic acid solution.[1][3][4] The technique provides a vibrant and
differential staining of myofibrils, mitochondria, nuclei, and collagen, making it indispensable for
the evaluation of neuromuscular diseases.

Note on Reagents: The protocols and literature predominantly cite the use of Chromotrope 2R.
Specific modifications or protocols detailing the use of Chromotrope 2B are not readily found
in established scientific literature and may represent a less common variant.

Principle of Staining
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The Modified Gomori Trichrome is a one-step staining procedure where Chromotrope 2R (a red
dye) and Fast Green FCF (a green dye) compete for binding to tissue components.[1][5]
Phosphotungstic acid is used as a differentiating agent; it facilitates the red staining of muscle
and cytoplasm while its tungstate ions are specifically absorbed by collagen, which then binds
the green counterstain.[5] The resulting polychromatic stain allows for clear visualization of
various cellular and extracellular components. In muscle biopsies, this technique is
exceptionally sensitive for highlighting mitochondrial proliferation, which manifests as "ragged
red fibers," a hallmark of mitochondrial myopathies.[6]

Key Applications

e Neuromuscular Disease Diagnosis: The stain is a cornerstone in the diagnostic evaluation of
muscle biopsies. It is used to identify pathological structures such as nemaline rods,
cytoplasmic bodies, and tubular aggregates.[7][8]

» Mitochondrial Myopathy Assessment: It is the gold standard for identifying "ragged red
fibers,"” which are muscle fibers with excessive subsarcolemmal and intermyofibrillar
mitochondrial accumulations.[6][9]

» Fibrosis Assessment: The stain effectively distinguishes collagenous connective tissue
(staining green) from normal muscle fibers, allowing for the qualitative and quantitative
assessment of fibrosis in conditions like muscular dystrophies and liver biopsies.[5][10]

o General Histopathology: Beyond muscle, this technique is valuable in dermatopathology, and
for liver, renal, and cardiac biopsies to assess collagen deposition.[11]

Interpretation of Results

Proper interpretation requires experience and comparison with control tissues. The typical
staining pattern in skeletal muscle is as follows:
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Table 1: Expected staining results for various tissue components with Modified Gomori
Trichrome stain using Chromotrope 2R.[1][11][12]

Quantitative Data Analysis

The Modified Gomori Trichrome stain can be used for quantitative analysis of muscle
architecture. Digital pathology software can analyze stained sections to measure various
parameters, providing objective data for research and clinical studies.
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Table 2: Summary of quantitative data from studies utilizing trichrome staining for muscle
analysis.

Experimental Protocols

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1668909?utm_src=pdf-body-href
https://neuromuscular.wustl.edu/pathol/histol/trichrom.htm
https://vitrovivo.com/product/modified-gomoris-trichrome-stain-kit/
https://engscientific.com/gomoris-trichrome-stain-2-x-250ml/
https://www.benchchem.com/product/b1668909?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The following are detailed protocols for the Engel-Cunningham modification of the Gomori
Trichrome stain for both frozen and formalin-fixed, paraffin-embedded (FFPE) tissue sections.

Reagent Preparation

o Gomori Trichrome Staining Solution:
o Chromotrope 2R: 0.6 g
o Fast Green FCF: 0.3 g
o Phosphotungstic Acid: 0.6 g
o Glacial Acetic Acid: 1.0 ml
o Deionized Water: 100 ml

o Preparation: Combine the dry ingredients, add the glacial acetic acid, and let the mixture
stand for 30 minutes to ripen. Add the deionized water. Adjust the final pH to 3.4 using 1N
NaOH. The solution should be prepared weekly and stored at room temperature.[1]

« Differentiating Solution (0.2% Acetic Acid):
o Glacial Acetic Acid: 2.0 ml
o Deionized Water: 1000 ml[1]

* Nuclear Stain:

o Harris Hematoxylin (acidified) is commonly used.[1][2]

Protocol 1: For Snap-Frozen Muscle Tissue

This protocol is optimized for unfixed, snap-frozen cryostat sections, which is the preferred
method for muscle biopsy evaluation.[1]

e Sectioning: Cut 10-16 pum sections from the snap-frozen muscle block in a cryostat. Mount
sections on coverslips or slides.[1][11]
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Drying: Allow sections to air-dry for at least 10 minutes.[15]

Rehydration (Optional but Recommended): Rehydrate sections in tap water for up to 10
minutes.[15]

Nuclear Staining: Immerse sections in Harris Hematoxylin for 5 minutes.[1][2]
Washing: Rinse thoroughly with tap water until the water runs clear.[1][11]

Trichrome Staining: Immerse sections in the Gomori Trichrome staining solution for 10
minutes.[1][11]

Differentiation: Briefly dip the sections (a few dips) in the 0.2% Acetic Acid solution to remove
excess red stain. This step is critical and may require optimization.[1][11]

Dehydration: Dehydrate rapidly through ascending grades of alcohol: 95% ethanol (2
changes), followed by 100% ethanol (2 changes).[1][11]

Clearing: Clear the sections in xylene (2-3 changes).[1][11]

Mounting: Mount the coverslip onto a slide using a resinous mounting medium.[11][16]

Protocol 2: For FFPE Tissue Sections

This protocol is for tissues that have been fixed in formalin and embedded in paraffin.[11]

Sectioning and Deparaffinization: Cut 4-5 pm sections. Deparaffinize sections in xylene (2
changes, 5-6 minutes each).

Rehydration: Rehydrate through descending grades of alcohol: 100% ethanol (2 changes, 2
minutes each), 95% ethanol (2 changes, 2 minutes each), and 70% ethanol (2 changes, 2
minutes each).

Washing: Rinse in distilled water for 5 minutes.

Staining Procedure: Follow steps 4-10 from Protocol 1 (For Snap-Frozen Muscle Tissue).

Visualized Workflow and Logic
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The following diagrams illustrate the experimental workflow for the Modified Gomori Trichrome

stain.
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Caption: Workflow for Modified Gomori Trichrome Staining.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.arkanalabs.com/target-fibers-on-trichrome/
https://pubmed.ncbi.nlm.nih.gov/9145310/
https://pubmed.ncbi.nlm.nih.gov/9145310/
https://www.azerscientific.com/Trichrome-Stain-Kit-Modified-Gomoris
https://vitrovivo.com/product/modified-gomoris-trichrome-stain-kit/
https://engscientific.com/gomoris-trichrome-stain-2-x-250ml/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4392712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4392712/
https://www.researchgate.net/figure/Quantification-based-on-images-obtained-using-the-modified-Gomori-trichrome-stain-on_fig3_259209036
https://www.researchgate.net/post/Why_does_my_Modified_Gomori_Trichrome_LG_Stain_muscle_fibers_red_and_how_can_I_improve_it
https://neuromuscular.wustl.edu/pathol/histol/GT.pdf
https://www.benchchem.com/product/b1668909#modified-gomori-trichrome-stain-using-chromotrope-2r-and-2b
https://www.benchchem.com/product/b1668909#modified-gomori-trichrome-stain-using-chromotrope-2r-and-2b
https://www.benchchem.com/product/b1668909#modified-gomori-trichrome-stain-using-chromotrope-2r-and-2b
https://www.benchchem.com/product/b1668909#modified-gomori-trichrome-stain-using-chromotrope-2r-and-2b
https://www.benchchem.com/product/b1668909?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

